Cas no 863909-79-9 (Pyrazinecarboxylic acid, 3-amino-6-butyl-)

• Product Name: Pyrazinecarboxylic acid, 3-amino-6-butyl-
• CAS No: 863909-79-9
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 4253033
• PubChem ID: 68817502
• Update Time: 2025-10-31

Pyrazinecarboxylic acid, 3-amino-6-butyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarboxylic acid, 3-amino-6-butyl-
• 3-amino-6-butyl-2-Pyrazinecarboxylic acid
• SCHEMBL3860802
• DA-02006
• 863909-79-9
• 3-amino-6-n-butylpyrazine-2-carboxylic acid
• ONDSIAPPMNMYFY-UHFFFAOYSA-N

• Inchi： 1S/C9H13N3O2/c1-2-3-4-6-5-11-8(10)7(12-6)9(13)14/h5H,2-4H2,1H3,(H2,10,11)(H,13,14)
• InChI Key： ONDSIAPPMNMYFY-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(CCCC)=CN=C1N

Computed Properties

• Exact Mass: 195.100776666Da
• Monoisotopic Mass: 195.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 89.1Ų

Additional information on Pyrazinecarboxylic acid, 3-amino-6-butyl-

Pyrazinecarboxylic acid, 3-amino-6-butyl- (CAS No. 863909-79-9): A Comprehensive Overview in Modern Chemical Biology

Pyrazinecarboxylic acid, 3-amino-6-butyl- (CAS No. 863909-79-9), is a sophisticated organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has opened new avenues in the development of novel therapeutic agents and biochemical probes. The presence of both amino and butyl functional groups on the pyrazine core imparts unique reactivity and binding properties, making it a valuable scaffold for drug discovery.

Thepyrazinecarboxylic acid moiety serves as a central structural unit, providing a stable aromatic system that can be modified further to enhance biological activity. The3-amino group introduces a site for further functionalization, enabling the attachment of various pharmacophores, while the6-butyl substituent adds bulk and influences the compound's solubility and metabolic stability. Such structural features are particularly relevant in the design of molecules targeting complex biological pathways.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate enzyme activity and protein-protein interactions. Pyrazinecarboxylic acid derivatives have emerged as promising candidates due to their ability to interact with biological targets in a highly specific manner. For instance, studies have demonstrated that modifications at the3-amino position can significantly alter binding affinity to enzymes involved in metabolic disorders. This underscores the importance of fine-tuning molecular architecture to achieve desired pharmacological effects.

TheCAS No. 863909-79-9 identifier ensures precise chemical characterization and traceability, which are critical for reproducibility in scientific research. Researchers often rely on such standardized identifiers to procure high-purity samples for experimental validation. The compound's synthesis involves multi-step organic transformations, including nucleophilic substitution and reduction reactions, which highlight its synthetic accessibility despite its complex structure.

Advances in computational chemistry have further facilitated the design of Pyrazinecarboxylic acid, 3-amino-6-butyl-, derivatives with enhanced therapeutic potential. Molecular modeling techniques allow researchers to predict binding modes and optimize interactions with biological targets before conducting wet-lab experiments. This interdisciplinary approach has accelerated the discovery pipeline for novel bioactive compounds.

The pharmacological profile of Pyrazinecarboxylic acid, 3-amino-6-butyl-, is under active investigation across multiple therapeutic domains. Preliminary findings suggest its potential in modulating inflammatory pathways and neurotransmitter systems. The6-butyl group plays a crucial role in determining lipophilicity, which is a key parameter for drug absorption and distribution. By balancing hydrophilic and lipophilic properties, this compound exemplifies how structural engineering can enhance bioavailability.

In conclusion, Pyrazinecarboxylic acid, 3-amino-6-butyl-, represents a fascinating example of how structural complexity translates into functional diversity in chemical biology. Its unique combination ofpyrazinecarboxylic acid,3-amino, and6-butylmoieties offers a versatile platform for innovation in drug discovery. As research continues to uncover new applications for this compound, it is poised to make significant contributions to therapeutic development in the coming years.